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Compound of Interest

Compound Name: AGN 194310

Cat. No.: B1665646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGN 194310 is a potent and selective pan-antagonist of retinoic acid receptors (RARs),

exhibiting high affinity for RARα, RARβ, and RARγ.[1] Its ability to inhibit RAR-mediated gene

transcription makes it a valuable tool in studying cellular processes such as proliferation,

differentiation, and apoptosis, particularly in the context of cancer research.[2][3][4] Proper

preparation of a stock solution is the first critical step for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for AGN 194310
due to its high solubilizing capacity for this compound.[1][5] These application notes provide a

detailed protocol for the preparation, storage, and handling of AGN 194310 stock solutions in

DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for AGN 194310 are summarized in the table

below.
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Property Value

Molecular Weight 424.55 g/mol [6][5]

Chemical Formula C₂₈H₂₄O₂S[6][5]

Solubility in DMSO
≥16.8 mg/mL[5]; 50 mg/mL (with warming and

sonication)[1]

Binding Affinity (Kd) RARα: 3 nM, RARβ: 2 nM, RARγ: 5 nM[1][7]

Typical Working Conc. 10 nM - 1 µM (in cell-based assays)[5]

Storage (Powder) -20°C for up to 3 years[1]

Storage (DMSO Stock)
-20°C for up to 1 year, or -80°C for up to 2

years[1]

Experimental Protocol: Preparation of a 10 mM AGN
194310 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AGN 194310 in DMSO.

This concentration is a common starting point for subsequent dilutions to achieve desired

working concentrations for various experimental assays.

Materials:

AGN 194310 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heating block (optional, set to 37°C)

Ultrasonic bath (optional)
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Procedure:

Pre-weighing and Calculation:

Accurately weigh the desired amount of AGN 194310 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need 4.2455 mg of AGN 194310 (Molecular Weight

= 424.55 g/mol ).

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

(0.001 L) x (0.01 mol/L) x (424.55 g/mol ) = 0.0042455 g = 4.2455 mg

Dissolution in DMSO:

Add the calculated volume of DMSO to the vial containing the AGN 194310 powder.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Solubilization (if necessary):

If the compound does not fully dissolve, you can warm the solution at 37°C for 10 minutes.

[5]

Alternatively, or in combination with warming, sonicate the solution in an ultrasonic bath for

a short period.[5]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.[1][5]
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of AGN 194310 and the

experimental workflow for preparing the stock solution.
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Caption: Mechanism of action of AGN 194310 as a pan-RAR antagonist.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1665646?utm_src=pdf-body
https://www.benchchem.com/product/b1665646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh AGN 194310
Powder

Add Anhydrous DMSO

Vortex to Dissolve

Fully Dissolved?

Warm (37°C) and/or
Sonicate

No

Aliquot into Single-Use
Volumes

Yes

Store at -20°C or -80°C
(Protect from Light)

End

Click to download full resolution via product page

Caption: Experimental workflow for preparing AGN 194310 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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